Cas no 863512-15-6 (N-4-({2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide
• CAS No: 863512-15-6
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6412904
• PubChem ID: 16825179
• Update Time: 2025-05-25

N-4-({2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide
• N-(4-(N-(2-(2-(4-methoxyphenyl)thiazol-4-yl)ethyl)sulfamoyl)phenyl)acetamide
• Acetamide, N-[4-[[[2-[2-(4-methoxyphenyl)-4-thiazolyl]ethyl]amino]sulfonyl]phenyl]-
• F0685-0307
• SR-01000138966-1
• N-[4-[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethylsulfamoyl]phenyl]acetamide
• SR-01000138966
• AKOS024596794
• 863512-15-6
• N-[4-({2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenyl]acetamide

• Inchi： 1S/C20H21N3O4S2/c1-14(24)22-16-5-9-19(10-6-16)29(25,26)21-12-11-17-13-28-20(23-17)15-3-7-18(27-2)8-4-15/h3-10,13,21H,11-12H2,1-2H3,(H,22,24)
• InChI Key： ZJJSYIANKUWKFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCCC1=CSC(C2C=CC(=CC=2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• pka: 10.69±0.50(Predicted)

Additional information on N-4-({2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}sulfamoyl)phenylacetamide

N-4-({2-[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenylacetamide: A Comprehensive Overview

N-4-({2-[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenylacetamide is a complex organic compound with the CAS registry number 863512-15-6. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals and agrochemicals. The structure of this molecule is characterized by a sulfonamide group attached to a phenylacetamide moiety, with a thiazole ring substituted at the 4-position. The presence of the 4-methoxyphenyl group introduces additional electronic and steric effects, making this compound a promising candidate for various biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of such compounds with greater accuracy. For instance, molecular docking studies have revealed that N-4-({2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenylacetamide exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be developed into a potential drug candidate for treating conditions such as cancer and inflammatory diseases.

The synthesis of 863512-15-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through a condensation reaction, followed by sulfonation and acylation reactions to introduce the sulfonamide and phenylacetamide groups. Researchers have also explored green chemistry approaches to optimize the synthesis pathway, reducing waste and improving yield.

In terms of biological activity, this compound has shown remarkable inhibitory effects on enzymes such as tyrosine kinase and cyclooxygenase (COX). Preclinical studies conducted in vitro and in vivo have demonstrated its ability to suppress tumor growth and reduce inflammation in animal models. These results are particularly significant given the increasing demand for novel anti-inflammatory agents that are both effective and well-tolerated.

The structural uniqueness of N-4-({2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenylacetamide also makes it a valuable tool for studying molecular recognition and drug design principles. Its ability to interact with multiple biological targets highlights the importance of scaffold-based drug discovery strategies. Furthermore, its chemical stability under physiological conditions suggests that it could be suitable for oral administration, which is a critical factor for drug development.

From an environmental perspective, researchers have investigated the ecotoxicological profile of this compound to assess its potential impact on aquatic ecosystems. Studies indicate that it has low toxicity towards non-target organisms, which aligns with current regulatory requirements for sustainable chemical design.

In conclusion, N-4-({2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}sulfamoyl)phenylacetamide (CAS No: 863512-15-6) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute to the advancement of modern medicine.